Cas no 1909-18-8 (3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile)

• Product Name: 3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile
• CAS No: 1909-18-8
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 5153004
• Update Time: 2025-06-15

3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile

• Inchi： 1S/C13H13N3O/c1-10-12(8-5-9-14)13(17)16(15-10)11-6-3-2-4-7-11/h2-4,6-7,17H,5,8H2,1H3
• InChI Key： RELSYUJXVDYUNP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(O)=C(CCC#N)C(C)=N1

Additional information on 3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile

Introduction to 3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile (CAS No. 1909-18-8)

3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With a CAS number of 1909-18-8, this compound belongs to the pyrazole class, which is well-documented for its role in various pharmacological applications. The presence of a propionitrile group and a hydroxymethyl substituent on the pyrazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, characterized by a phenyl ring attached to a pyrazole core, positions it as a promising candidate for further exploration in drug discovery. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile suggests potential interactions with biological targets, which could be leveraged in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new scaffolds for drug development. 3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile has emerged as a compound of interest due to its ability to serve as a building block for more complex molecules. Its nitrile group can undergo various transformations, such as hydrolysis or reduction, to introduce additional functionalities. This flexibility makes it an attractive choice for medicinal chemists seeking to design molecules with tailored properties.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrazole derivatives have been shown to interact with enzymes by binding to their active sites or allosteric regions. The hydroxymethyl and propionitrile groups in 3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile could provide the necessary hydrogen bonding and hydrophobic interactions required for effective enzyme inhibition. This has implications for the development of drugs targeting metabolic pathways or signal transduction cascades.

Moreover, the phenyl ring in the structure contributes to the compound's lipophilicity, which is a critical factor in drug absorption and distribution. By tuning the lipophilicity through modifications of the phenyl ring or other parts of the molecule, researchers can optimize pharmacokinetic profiles. This aspect is particularly relevant in modern drug design, where achieving an appropriate balance between efficacy and bioavailability is paramount.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. 3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-propionitrile has been investigated for its potential role in combating resistant bacterial infections. The pyrazole core is known to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. The addition of functional groups such as hydroxymethyl and propionitrile may enhance these effects by improving binding affinity or altering metabolic pathways.

The compound's potential also extends to anti-inflammatory applications. Inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory pathways has become a major focus in drug development. Pyrazole derivatives have demonstrated anti-inflammatory effects by modulating cytokine production or inhibiting key enzymes involved in inflammation. 3-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-ylo-propionitrile) could serve as a lead compound for designing molecules that target inflammatory mediators.

In conclusion, 3-(5-Hydroxy--3-methyl--1--phenyl--1H--pyrazol--4--ylo-propionitrile (CAS No. 1909--18--8) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives, this compound is likely to play an increasingly important role in drug discovery efforts.